3-[[3-(N,S-Dimethylsulfonimidoyl)anilino]methyl]-4-methylbenzenesulfonyl fluoride

• IUPAC Name: 3-[[3-(N,S-dimethylsulfonimidoyl)anilino]methyl]-4-methylbenzenesulfonyl fluoride
• InChI: InChI=1S/C16H19FN2O3S2/c1-12-7-8-16(24(17,21)22)9-13(12)11-19-14-5-4-6-15(10-14)23(3,20)18-2/h4-10,19H,11H2,1-3H3
• InChI Key: KYLWAQJNABQDDW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)F)CNC2=CC(=CC=C2)S(=NC)(=O)C
• Molecular Formula: C16H19FN2O3S2
• Molecular Weight: 370.5 g/mol

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